
An In-depth Technical Guide to the Crystal
Structure of Simonkolleite

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Zinc Chloride Hydroxide

CAS No.: 55802-61-4

Cat. No.: B14641138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of simonkolleite

(Zn₅(OH)₈Cl₂·H₂O), a layered double hydroxide of significant interest in various scientific fields,

including materials science and potentially as a precursor for zinc oxide nanoparticles in

biomedical applications.[1][2] This document details the crystallographic parameters, atomic

coordination, and the experimental methodologies used for its characterization.

Crystallographic Data
The crystal structure of simonkolleite has been determined through single-crystal X-ray

diffraction studies.[3][4] It crystallizes in the rhombohedral space group R3m.[3][4][5] The

structure is characterized by a layered arrangement of zinc-containing polyhedra.[6][7]

Table 1: Crystallographic Data for Simonkolleite
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Parameter Value Reference

Formula Zn₅(OH)₈Cl₂·H₂O [3][5][8]

Crystal System Rhombohedral [3][4]

Space Group R3m [3][4][5]

Unit Cell Parameters a = 6.3412(3) Å [3][4]

c = 23.646(1) Å [3][4]

Unit Cell Volume (V) 823.4(1) Å³ [3][4]

Formula Units per Unit Cell (Z) 3 [3][4]

R-index 1.6% [3][4]

Atomic Structure and Coordination
The crystal structure of simonkolleite features two distinct zinc environments.[3][5] One zinc

atom, Zn(1), is octahedrally coordinated by six hydroxide (OH) groups.[3][5] The second zinc

atom, Zn(2), is tetrahedrally coordinated by three hydroxide groups and one chlorine atom.[3]

[5] These coordination polyhedra form sheets that are stacked along the c-axis, with water

molecules and chloride ions located in the interlayer space.[6][7]

The [Zn(OH)₆] octahedra share edges to form a dioctahedral sheet.[3][5] The [Zn(OH)₃Cl]

tetrahedra are attached to this sheet and point away from it.[3][5] The layers are held together

by hydrogen bonds between the hydroxide groups of one layer and the chloride anions and

interstitial water molecules of the adjacent layers.[3]

Table 2: Selected Interatomic Distances for Simonkolleite

Bond Distance (Å) Reference

2.127 [3][4]

2.041 [3][4]
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The characterization and structural analysis of simonkolleite involve several key experimental

techniques.

Synthesis of Simonkolleite
Simonkolleite can be synthesized through various methods, including:

Precipitation: This common method involves the precise pH adjustment of a zinc chloride

(ZnCl₂) solution with a base, such as sodium hydroxide (NaOH), in an aqueous solution.[9]

The reaction is typically carried out at a controlled temperature, for example, 50 °C.[9]

Hydrothermal Synthesis: This technique involves the reaction of zinc-containing precursors

in an aqueous solution at elevated temperatures and pressures in an autoclave.[2][10]

Metallic Zinc Oxidation: A more recent, environmentally friendly approach utilizes the direct

oxidation of metallic zinc in an aqueous solution of betaine hydrochloride.[1][2] This method

can produce pure simonkolleite nano/microcrystals.[1][2]

X-ray Diffraction (XRD) Analysis
Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of

simonkolleite. A typical experimental workflow involves:

Crystal Selection: A suitable single crystal of simonkolleite is mounted on a goniometer head.

Data Collection: The crystal is irradiated with monochromatic X-rays (e.g., MoKα radiation).

[3][4] Diffraction data are collected over a range of angles.

Data Reduction: The raw diffraction intensities are corrected for various factors, including

Lorentz-polarization effects, background scattering, and absorption.[3]

Structure Solution and Refinement: The corrected data are used to solve the crystal

structure, typically using direct methods, and then refined to obtain the final atomic

coordinates and crystallographic parameters.[3] The quality of the refinement is assessed by

the R-index.[3][4]

Powder X-ray diffraction (PXRD) is also extensively used to identify simonkolleite and assess

the purity of synthesized samples.[10][11][12]
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Spectroscopic and Thermal Analysis
Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in simonkolleite, such as the O-H stretching vibrations of the hydroxide

groups and water molecules, and the vibrations involving the chloride ions.[13]

Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability of

simonkolleite and its decomposition pathway to zinc oxide (ZnO).[2][5][13] The analysis

reveals mass loss at different temperatures corresponding to the loss of water and

hydrochloric acid.[7]

Structural and Experimental Workflow Visualization
The following diagrams illustrate the key aspects of the simonkolleite crystal structure and a

general workflow for its analysis.

Coordination Environment in Simonkolleite

Zn(1)

OH

Octahedral

OH

Octahedral

OH

Octahedral

OH

Octahedral

OH

Octahedral

OH

Octahedral

Zn(2)

OH

Tetrahedral

OH

Tetrahedral

OH

Tetrahedral

Cl

Tetrahedral

Click to download full resolution via product page

Caption: Coordination polyhedra of the two distinct zinc sites in the simonkolleite crystal

structure.
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Simonkolleite Crystal Structure Analysis Workflow
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Caption: A generalized workflow for the synthesis and structural analysis of simonkolleite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/na/d3na00108c
https://pubs.rsc.org/en/content/articlelanding/2023/na/d3na00108c
https://pmc.ncbi.nlm.nih.gov/articles/PMC10153477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10153477/
https://www.researchgate.net/publication/242391272_Simonkolleite_Zn5_OH8_Cl2_H2O_a_decorated_interrupted-sheet_structure_of_the_form_MPH24
https://pubs.geoscienceworld.org/mac/canmin/article-abstract/40/3/939/13375/SIMONKOLLEITE-Zn5-OH-8-Cl2-H2O-A-DECORATED
https://en.wikipedia.org/wiki/Zinc_chloride_hydroxide_monohydrate
https://www.researchgate.net/figure/The-layered-double-hydroxide-crystal-structure-of-simonkolleite-15-60-Zinc-containing_fig1_368978728
https://pubs.rsc.org/en/content/articlehtml/2023/na/d3na00108c
https://pubs.rsc.org/en/content/articlehtml/2023/na/d3na00108c
https://pubchem.ncbi.nlm.nih.gov/compound/Simonkolleite
https://www.researchgate.net/publication/317935236_Influence_of_synthesis_conditions_over_simonkolleiteZnO_precipitation
https://www.mdpi.com/2079-4991/14/24/2005
https://www.researchgate.net/figure/The-X-ray-diffraction-patterns-of-simonkolleite-before-and-after-soaking-in-physiological_fig5_369400274
https://www.researchgate.net/publication/351698001_Crystallization_of_simonkolleite_Zn5Cl2OH8_H2O_in_powder_samples_prepared_for_mineral_composition_analysis_by_quantitative_X-ray_diffraction_QXRD
https://pmc.ncbi.nlm.nih.gov/articles/PMC2893838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2893838/
https://www.benchchem.com/product/b14641138/docs#an-in-depth-technical-guide-to-the-crystal-structure-of-simonkolleite
https://www.benchchem.com/product/b14641138/docs#an-in-depth-technical-guide-to-the-crystal-structure-of-simonkolleite
https://www.benchchem.com/product/b14641138/docs#an-in-depth-technical-guide-to-the-crystal-structure-of-simonkolleite
https://www.benchchem.com/product/b14641138/docs#an-in-depth-technical-guide-to-the-crystal-structure-of-simonkolleite
https://www.benchchem.com/product/b14641138?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

